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Compound of Interest

Compound Name: 4-Vinylcyclohexene

Cat. No.: B086511

This guide provides best practices for the safe handling and disposal of 4-Vinylcyclohexene
(4-VCH) waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-Vinylcyclohexene (4-VCH) waste?

Al: 4-VCH is a hazardous substance with multiple risks. It is a highly flammable liquid and
vapor.[1][2] Health hazards include skin irritation, and it is suspected of causing cancer and
damaging fertility.[3][4] Aspiration of 4-VCH may be fatal if swallowed and it enters the airways.
[3][4] It is also harmful to aquatic life with long-lasting effects.[2][4]

Q2: What immediate actions should | take in case of accidental skin or eye contact with 4-VCH
waste?

A2: For skin contact, immediately remove any contaminated clothing and thoroughly wash the
affected area with soap and water.[3][5] For eye contact, rinse the opened eye for several
minutes under running water.[3] In both instances, seek medical attention.[5] Emergency
eyewash fountains and safety showers should be readily accessible in areas where 4-VCH is
handled.[1][6]

Q3: How should | store 4-VCH waste before disposal?
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A3: 4-VCH waste should be stored in a tightly closed, properly labeled container in a cool, dry,
and well-ventilated area.[1][2][3] The storage area should be away from heat, sparks, open
flames, and oxidizing agents.[1][2] It is also recommended to keep it under nitrogen.[2] Proper
grounding procedures should be followed to avoid static electricity.[1][6]

Q4: Can | dispose of small amounts of 4-VCH waste down the sink?

A4: No, you must not dispose of 4-VCH waste down the sink or into any sewage system.[3][7] It
is harmful to aquatic life and disposal must be made according to official environmental
regulations.[2][4] Prevent its entry into sewers and public waters.[1][3]

Q5: What is the appropriate method for the final disposal of 4-VCH waste?

A5: 4-VCH waste must be treated as hazardous waste and disposed of through a licensed
waste disposal facility.[1][4] A common method is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[4] Always consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

Troubleshooting Guide
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Issue Possible Cause Solution

Immediately check all 4-VCH
waste containers for proper
sealing. Inspect the work area
for any signs of a spill. Ensure

) Improperly sealed waste local exhaust ventilation is
Odor of 4-VCH detected in the

- container; small, undetected functioning correctly. If the
a

spill; inadequate ventilation. odor persists, evacuate the
area and contact your
institution's Environmental
Health and Safety (EHS)
office.

If you notice any bulging,
discoloration, or degradation of

o o the waste container, do not
o ) Chemical incompatibility of the o
Visible degradation or change ) ) handle it directly. Alert your lab
) ) waste with the container ) )
in the waste container ] supervisor and EHS office
material. ) ) ) o
immediately. This may indicate

a hazardous reaction occurring

within the container.

Never mix 4-VCH waste with
other chemical waste unless
you are certain of their
compatibility. 4-VCH is
incompatible with strong
Uncertainty about waste Mixing of different chemical oxidizing agents, alcohols, and
compatibility waste streams with 4-VCH. amines.[2][7] Mixing with
incompatible materials can
lead to hazardous reactions.
Always use separate, clearly
labeled containers for different

waste streams.

Quantitative Data Summary
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The following table summarizes key quantitative data for 4-Vinylcyclohexene.

Property Value Source
Boiling Point 128 °C (262.4 °F) [3]
Flash Point 16 °C (60.8 °F) [3]

Autoignition Temperature

265 °C (509 °F)

[3]

Lower Explosive Limit (LEL)

1.0%

[8]

Upper Explosive Limit (UEL)

5.9%

[8]

Vapor Pressure

11 hPa (8.3 mm Hg) at 20 °C
(68 °F)

[3]

ACGIH TLV-TWA

0.1 ppm

[3]09]

Oral LD50 (Rat)

890 - 6,300 mg/kg

[1]3]

Dermal LD50 (Rabbit)

16,620 mg/kg

[3]

Inhalative LC50/4 h (Mouse)

27,000 mg/L

[3]

Experimental Protocols
Protocol for Handling a Small 4-VCH Spill

e Immediate Actions:

o Alert personnel in the immediate area.

o If the spill is flammable, extinguish all nearby ignition sources.[10]

o Ensure adequate ventilation.

o Personal Protective Equipment (PPE):

o Don appropriate PPE, including:

= Neoprene or nitrile rubber gloves[1]
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» Chemical goggles and a face shield[11]
» A NIOSH-certified organic vapor respirator if ventilation is inadequate[1]

» Protective clothing to prevent skin contact[1]

e Containment and Cleanup:

o Contain the spill using an inert absorbent material such as sand, diatomite, or universal
binders.[3]

o Do not use combustible materials like sawdust for absorption.

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for hazardous waste.[1][6]

e Decontamination:

o Decontaminate the spill area with a 60-70% ethanol solution followed by a soap and water
wash.[10]

o Place all contaminated materials, including gloves and absorbent pads, into the hazardous
waste container.

» Disposal:
o Seal the hazardous waste container and label it clearly with its contents.

o Arrange for disposal through your institution's EHS office.

Protocol for Routine Disposal of 4-VCH Waste

o Waste Collection:

o Collect 4-VCH waste in a designated, chemically compatible, and properly labeled
container.

o The container must be in good condition with a secure, tightly fitting lid.[12]
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e Labeling:

o Label the waste container with "Hazardous Waste," "4-Vinylcyclohexene," and a clear
description of any other components.

o Include the date when waste was first added to the container.
o Storage:

o Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated.[2][3]

o Ensure the storage area is away from heat, ignition sources, and incompatible chemicals.

[1]
e Disposal Request:

o When the container is full or has been in storage for the maximum allowed time per your
institution's policy, submit a hazardous waste pickup request to your EHS office.

o Do not overfill the container.

Visual Workflows

2. Handling 4-VCH 3. Waste Disposal

Use 4-VCH in Ventilated Hood Generate 4-VCH Waste SEUCLERIEES Request EHS Pickup

1. Don PPE

Collect in Labeled,
Compatible Container

Store in Cool, Ventilated Area

Gloves (Nitrile/Neoprene)
Chemical Goggles

Lab Coat
Respirator (if needed)
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Caption: Workflow for routine handling and disposal of 4-VCH waste.
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Caption: Step-by-step response plan for a 4-VCH spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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